Cas no 376-27-2 (Methyl perfluorooctanoate)

• Product name: Methyl perfluorooctanoate
• CAS No: 376-27-2
• MF: C₉H₃F₁₅O₂
• MW: 428.0950
• MDL: MFCD00039244
• CID: 82232
• PubChem ID: 87557994

Methyl perfluorooctanoate Chemical and Physical Properties

Names and Identifiers

• Perfluorooctanoic acid methyl ester
• Methyl Pentadecafluorooctanoate
• Methyl perfluorooctanoate
• methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• Pentadecafluorooctanoic Acid Methyl Ester
• Pentadecafluorooctanoic acid, methyl ester
• methylperfluorooctanoate
• Methyl perfluorocaprylate
• Octanoic acid, pentadecafluoro-, methyl ester
• XOCNYZFAMHDXJK-UHFFFAOYSA-N
• Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, methyl ester
• C9H3F15O2
• Methylpenta
• Methyl perfluorooctanoate, 98%
• methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8- pentadecafluorooctanoate
• EINECS 206-808-1
• AKOS005256395
• Perfluorooctanoic acid-methyl ester
• Methyl perfluorooctanoate, 97%
• n-C7F15CO2CH3
• D92131
• Octanoic acid, perfluoro-, methyl ester
• DTXSID8059924
• MFCD00039244
• NS00019031
• Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate #
• P1453
• Methylpentadecafluorooctanoate
• 376-27-2
• FT-0632061
• SCHEMBL197507
• DB-049153
• STL554725
• BBL100931
• DTXCID9039365

• MDL： MFCD00039244
• Inchi： 1S/C9H3F15O2/c1-26-2(25)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)24/h1H3
• InChI Key： XOCNYZFAMHDXJK-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(=O)OC([H])([H])[H])(F)F)(F)F)(F)F)F
• BRN： 1809817

Computed Properties

• Exact Mass: 427.98900
• Monoisotopic Mass: 427.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.786 g/mL at 25 °C(lit.)
• Boiling Point: 158°C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.305(lit.)
• PSA: 26.30000
• LogP: 4.53350
• Solubility: Not available

Methyl perfluorooctanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：RH0783200
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：FLAMMABLE
• TSCA：T

Methyl perfluorooctanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Methyl perfluorooctanoate

Methyl Perfluorooctanoate (CAS No. 376-27-2): Properties, Applications, and Environmental Considerations

Methyl perfluorooctanoate (CAS No. 376-27-2), also known as methyl PFOA or perfluorooctanoic acid methyl ester, is a fluorinated organic compound widely studied for its unique chemical properties and industrial applications. As a derivative of perfluorooctanoic acid (PFOA), this ester exhibits remarkable stability, hydrophobicity, and oleophobicity, making it valuable in coatings, surfactants, and specialized materials. However, growing environmental and health concerns have spurred research into sustainable alternatives and regulatory scrutiny.

The chemical structure of methyl perfluorooctanoate consists of a perfluorinated carbon chain (C7F15) bonded to a methyl ester group (COOCH3). This configuration grants it low surface tension and high thermal resistance, properties leveraged in water-repellent textiles, firefighting foams, and electronic coatings. Recent advancements in green chemistry have focused on reducing the environmental persistence of such per- and polyfluoroalkyl substances (PFAS), aligning with global initiatives like the OECD’s PFAS Action Plan.

One of the most searched questions about methyl perfluorooctanoate is its biodegradability and toxicity. Studies indicate that while the compound itself is less bioaccumulative than PFOA, its degradation products may still pose ecological risks. Researchers emphasize the need for advanced wastewater treatment technologies, such as granular activated carbon (GAC) or ion-exchange resins, to mitigate contamination. Public interest in PFAS-free alternatives has also surged, with industries exploring silicone- or hydrocarbon-based substitutes.

In the pharmaceutical and agrochemical sectors, methyl perfluorooctanoate serves as an intermediate for synthesizing fluorinated active ingredients. Its inertness to metabolic breakdown can enhance drug delivery systems, though regulatory agencies like the EPA and ECHA now require rigorous environmental risk assessments for such applications. Analytical methods, including LC-MS/MS and GC-MS, are critical for detecting trace levels in environmental samples.

From an SEO perspective, terms like "methyl perfluorooctanoate uses", "CAS 376-27-2 safety data", and "PFAS alternatives 2024" reflect current user queries. Addressing these topics ensures the content remains relevant. Innovations in fluoropolymer recycling and circular economy models further highlight the compound’s evolving role in sustainable manufacturing. As regulations tighten, industries must balance performance with ecological responsibility—a challenge driving next-gen material science.